Cas no 2229554-35-0 (3-methyl-3-(3-methylfuran-2-yl)oxyazetidine)

• Product Name: 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine
• CAS No: 2229554-35-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6535661
• PubChem ID: 165684530
• Update Time: 2025-10-29

3-methyl-3-(3-methylfuran-2-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine
• EN300-1738974
• 3-methyl-3-[(3-methylfuran-2-yl)oxy]azetidine
• 2229554-35-0

• Inchi： 1S/C9H13NO2/c1-7-3-4-11-8(7)12-9(2)5-10-6-9/h3-4,10H,5-6H2,1-2H3
• InChI Key： CBBSDVNOUJVMDH-UHFFFAOYSA-N
• SMILES： O(C1=C(C)C=CO1)C1(C)CNC1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine

Exploring the Unique Properties and Applications of 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine (CAS No. 2229554-35-0)

In the ever-evolving landscape of chemical research, 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine (CAS No. 2229554-35-0) has emerged as a compound of significant interest. This heterocyclic molecule, featuring both an azetidine ring and a furan moiety, presents unique structural characteristics that make it valuable for various applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for novel chemical entities in drug discovery and sustainable materials.

The molecular structure of 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine combines the rigidity of the azetidine ring with the aromatic properties of the furan group. This hybrid structure offers a balance of stability and reactivity, making it an attractive building block for synthetic chemistry. The presence of the oxyazetidine linkage further enhances its versatility, allowing for diverse functionalization strategies. Such features are particularly relevant in the context of modern drug design, where scaffold diversity is crucial for addressing complex biological targets.

Recent studies have highlighted the potential of 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine in medicinal chemistry. Its structural motifs are frequently found in bioactive molecules targeting neurological disorders and inflammatory conditions. For instance, the furan ring is known to interact with various enzymes and receptors, while the azetidine scaffold contributes to improved metabolic stability. These attributes align with current trends in pharmaceutical research, where scientists are focusing on small molecule therapeutics with enhanced bioavailability and reduced side effects.

Beyond pharmaceuticals, 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine has shown promise in agrochemical applications. The compound's ability to act as a precursor for crop protection agents is under investigation, particularly in the development of eco-friendly pesticides. With increasing global emphasis on sustainable agriculture, researchers are exploring how such compounds can contribute to reducing environmental impact while maintaining efficacy against pests and diseases.

The synthesis of 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the industry's shift toward more sustainable practices. These methodologies not only improve efficiency but also reduce waste generation, addressing key concerns in chemical manufacturing today.

From a commercial perspective, the market for specialized heterocyclic compounds like 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine is expanding. Pharmaceutical and agrochemical companies are actively seeking novel chemical entities to strengthen their product pipelines. This demand has led to increased research activity around such molecules, with particular focus on their structure-activity relationships and potential industrial applications.

Quality control and characterization of 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine are critical aspects of its development. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are routinely employed to verify the compound's identity and purity. These quality assurance measures are essential for ensuring reproducibility in research and meeting regulatory requirements for potential commercial applications.

Looking ahead, the scientific community anticipates growing interest in 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine and related compounds. As research continues to uncover new applications and synthetic routes, this molecule may play an increasingly important role in various chemical industries. Its unique structural features and potential biological activities position it as a valuable asset in the ongoing search for innovative solutions to complex challenges in healthcare, agriculture, and materials science.

For researchers working with 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed when working with chemical substances. The compound's stability profile and handling recommendations are important considerations for both academic and industrial applications.

The future development of 3-methyl-3-(3-methylfuran-2-yl)oxyazetidine will likely be influenced by emerging trends in chemical research. Areas such as computational chemistry and AI-assisted drug discovery may provide new insights into its properties and potential applications. As these technologies continue to advance, they may unlock previously unexplored opportunities for this and similar compounds in various scientific and industrial domains.